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Compound of Interest

Compound Name: Umber

Cat. No.: B1143585

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of umber pigments, both raw and burnt. Adherence to these procedures is essential
for ensuring a safe laboratory environment and minimizing health risks associated with umber
dust.

Umber is a natural earth pigment composed primarily of iron and manganese oxides.[1] While
generally considered to have low toxicity, umber pigments, particularly in powdered form, can

contain crystalline silica, which poses a significant inhalation hazard.[2] Prolonged or repeated
inhalation of umber dust may lead to lung damage and has been associated with an increased
risk of cancer.[2]

Quantitative Exposure Limits

It is imperative to maintain workplace air concentrations of umber components below the
established occupational exposure limits. The following table summarizes the relevant limits for
the primary constituents of umber.
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Component Parameter Limit Agency
Manganese PEL (Ceiling) 5 mg/m3 OSHA
REL (TWA) 1 mg/m3 NIOSH
REL (STEL) 3 mg/m3 NIOSH
TLV (TWA, Inhalable) 0.1 mg/m3 ACGIH
TLV (TWA,
) 0.02 mg/m3 ACGIH
Respirable)
Iron Oxide Fume (as )
Fo) TWA 5 mg/m3 Safe Work Australia
e
Crystalline Silica
(Quartz, respirable TWA 0.1 mg/m3 Safe Work Australia

dust)

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; OSHA: Occupational
Safety and Health Administration; NIOSH: National Institute for Occupational Safety and
Health; ACGIH: American Conference of Governmental Industrial Hygienists.

Experimental Protocols: Safe Handling and Disposal

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with
umber dust. The following PPE is mandatory when handling umber pigments in a laboratory
setting.

o Respiratory Protection: A NIOSH-approved particulate respirator (e.g., N95 or higher) is
essential to prevent the inhalation of fine dust particles.[3] For activities with a high potential
for dust generation, a powered air-purifying respirator (PAPR) may be necessary.

o Eye Protection: Chemical safety goggles or a face shield are required to protect the eyes
from dust.[4]
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e Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[3]

» Body Protection: A lab coat or disposable coveralls should be worn to prevent contamination
of personal clothing.[3]

2. Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure a well-ventilated work area. A chemical fume hood or a designated area with local
exhaust ventilation is highly recommended.

o Gather all necessary materials, including umber pigment, handling tools (scoops,
spatulas), and waste containers before starting work.

o Don the appropriate PPE as outlined above.
e Handling:

o Handle umber pigment in a manner that minimizes dust generation. Avoid pouring dry
powder from a height.

o If weighing the pigment, do so in an enclosure or a ventilated balance enclosure.
o For mixing, use a wet method whenever possible to reduce airborne dust.

o Spill Cleanup:

[e]

In case of a spill, do not use dry sweeping methods.

o

For small spills, gently wipe up the material with a damp cloth or paper towel.

[¢]

For larger spills, use a HEPA-filtered vacuum cleaner or wet methods for cleanup.[4][5]

[¢]

Place all cleanup materials in a sealed, labeled container for proper disposal.[4][5]
3. Disposal Plan

The disposal of umber waste must comply with local, state, and federal regulations.
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o Waste Characterization: Due to its manganese content, umber waste may be classified as
hazardous waste in some jurisdictions.[6] Consult your institution's environmental health and
safety (EHS) department for guidance on proper waste characterization.

o Containerization: Collect all umber waste, including contaminated PPE and cleanup
materials, in a clearly labeled, sealed container.

» Disposal: Dispose of the waste through your institution's hazardous waste program. Do not
dispose of umber waste in the regular trash or down the drain.[3]

Workflow for Safe Handling of Umber
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Caption: Workflow for the safe handling and disposal of Umber pigments.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1143585?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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